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Compound of Interest

Compound Name: 2,3-Dihydrooxazol-4-amine

Cat. No.: B15218440

Disclaimer: Specific safety and handling data for 2,3-Dihydrooxazol-4-amine in its free base
form is not readily available in public literature or safety data sheets. This guide is compiled
based on information available for its hydrochloride salt, 4,5-dihydro-1,3-oxazol-2-amine
hydrochloride (CAS: 24665-92-7), and general safety principles for structurally related
aminoxazoline compounds. All procedures should be conducted with the utmost caution and

under the supervision of qualified personnel. A thorough risk assessment should be performed
before handling this compound.

Chemical Identification
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Identifier Value Reference

Chemical Name 2,3-Dihydrooxazol-4-amine N/A

4-Amino-2,3-dihydrooxazole,
Synonyms ) ) N/A
4-Aminooxazoline

CAS Number Not Found N/A
Molecular Formula CsHsN20 [1]
Molecular Weight 86.09 g/mol [1]
Structure N/A

] 4,5-dihydro-1,3-oxazol-2-
Hydrochloride Salt ] ] [2]
amine hydrochloride

CAS (HCI Ssalt) 24665-92-7 [2]
Molecular Formula (HCI Salt) Cs3H7CIN20 [2]
Molecular Weight (HCI Salt) 122.55 g/mol [2]

Hazard Identification and Classification

The following hazard information is based on the hydrochloride salt of 2,3-Dihydrooxazol-4-
amine. The free base is expected to have similar, though potentially not identical, hazard
properties.

GHS Classification (for Hydrochloride Salt)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Signal Word: Danger
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GHS Pictograms:

corrosion, irritation

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[3]

e H315: Causes skin irritation.

e H318: Causes serious eye damage.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P310: Immediately call a POISON CENTER or doctor/physician.[3]

Physical and Chemical Properties

Limited experimental data is available for the physical and chemical properties of 2,3-
Dihydrooxazol-4-amine. The following are predicted or based on general characteristics of
similar compounds.
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Property Value
Appearance Solid (predicted)
Odor No data available
Solubility No data available
Boiling Point No data available
Melting Point No data available
Flash Point No data available
Density No data available

Handling and Storage

Safe Handling Workflow
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Preparation )
Work in a well-ventilated area
(fume hood recommended)
nsure

Wear appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves (e.qg., nitrile)

- Lab coat

-

J

Proceed to

-

Dissolve in appropriate solvent
(use a closed system if possible)

Handling )
Weigh solid carefully
to avoid dust generation

l

l

Conduct reaction under
controlled conditions

J

After experiment

-

-

Cleanup & Disposal )

Decontaminate work surfaces

l

Dispose of waste according to
institutional and local regulations

l

Wash hands thoroughly
after handling

J

Click to download full resolution via product page

Caption: General safe handling workflow for 2,3-Dihydrooxazol-4-amine.

Storage:
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Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

The hydrochloride salt is recommended to be stored under an inert atmosphere at 2-8°C.[4]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion , _ ) i
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon
monoxide, carbon dioxide, and nitrogen oxides.
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e Protective Equipment and Precautions for Firefighters: Wear self-contained breathing
apparatus (SCBA) and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE) as specified in Section 4. Avoid dust formation and contact with
the substance.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and
place it in a suitable, closed container for disposal. Clean the spill area with a suitable
decontaminating agent.

Experimental Protocols

No specific experimental protocols for the use of 2,3-Dihydrooxazol-4-amine were identified in
the public domain. Researchers should develop their own detailed protocols based on the
intended application, incorporating the safety and handling precautions outlined in this guide. A
general workflow for a chemical reaction is provided below.

Chemical Synthesis Workflow
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Add Solvents and Reagents
(Under Inert Gas)

Maintain Reaction Conditions
(Temperature, Stirring)

énodman}:ontmue if incomplete

onltor Reaction Progress
(TLC, LC-MS, etc.)

Lpon completion

Quench Reaction and
Perform Aqueous Workup
[Extract with Organic Solvena

Dry Organic Layer
(e.g., Na2S04)

Purify Product
(e.g., Chromatography)

Characterize Product
(NMR, MS, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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